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Compound of Interest

Compound Name: Einecs 300-843-7

Cat. No.: B12678016 Get Quote

Chemical Identification: The substance identified by the European Inventory of Existing

Commercial Chemical Substances (EINECS) number 300-843-7 is N,N'-Carbonyldiimidazole

(CDI). CDI is a white crystalline solid frequently used as a coupling reagent in organic

synthesis, particularly in peptide synthesis.[1] It is known to be sensitive to moisture and

hydrolyzes readily.[1][2]

Hazard Profile and Safety Precautions
Before initiating disposal, it is crucial to understand the hazards associated with CDI to ensure

safe handling. CDI is classified as a hazardous and corrosive substance.[3][4]

Primary Hazards: Causes severe skin burns and eye damage.[5][6] It is also harmful if

swallowed.[5]

Reactivity: CDI is moisture-sensitive and hydrolyzes in the presence of water.[1][2] It is

incompatible with strong oxidizing agents, strong acids, and bases.[2][7]

Personal Protective Equipment (PPE): When handling CDI, always wear appropriate PPE,

including chemical safety goggles or a face shield, a lab coat, and chemical-resistant gloves.

[3][8] Work should be conducted in a well-ventilated area or under a chemical fume hood to

avoid inhaling dust.[2][3]
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In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Minor Spills:

Ventilate Area: Ensure adequate ventilation.

Containment: Use dry, inert material such as sand, earth, or vermiculite to contain the spill.

Cleanup: Carefully sweep or vacuum the material, avoiding dust generation.[3] Place the

collected material into a suitable, labeled container for waste disposal.[2]

Decontamination: Clean the spill area thoroughly.

Major Spills:

Evacuate: Evacuate non-essential personnel from the area.

Personal Protection: Respond with a higher level of PPE, including a self-contained

breathing apparatus if necessary.[8]

Contain and Collect: Follow the same containment and collection procedures as for minor

spills, placing the waste in a sealed, labeled drum for disposal.

Prevent Entry into Drains: Do not allow the chemical to enter drains or waterways.[3][7] If

contamination occurs, notify emergency services.

Step-by-Step Disposal of Waste CDI
Disposal of unused or waste CDI must comply with all federal, state, and local regulations.[3][7]

Chemical waste generators are responsible for correctly classifying waste.[5]

Method 1: Neutralization and Aqueous Disposal This method is suitable for small quantities and

relies on the controlled hydrolysis of CDI.

Preparation: In a chemical fume hood, prepare a large container with cold water.
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Slow Addition: Slowly and carefully add the CDI waste to the water with stirring. This process

hydrolyzes CDI into imidazole and carbon dioxide.[1]

Neutralization: After the reaction has ceased, neutralize the resulting solution with a suitable

dilute acid.

Final Disposal: The neutralized aqueous solution can then be disposed of down the drain

with copious amounts of water, in accordance with local regulations.

Method 2: Incineration

Packaging: Collect the solid CDI waste in a suitable, labeled container.

Combustible Admixture: The waste may be mixed with a suitable combustible material.

Licensed Facility: Arrange for disposal at an approved waste disposal plant or licensed

incineration facility.[9] This is often the preferred method for larger quantities.

Disposal of Empty Containers: Empty containers should be decontaminated thoroughly with

water to hydrolyze any residue before being discarded or destroyed. Do not reuse empty

containers.[5] Observe all label safeguards until the container is cleaned.

Quantitative Data
The following table summarizes key quantitative data for N,N'-Carbonyldiimidazole.

Parameter Value Reference

Molecular Formula C₇H₆N₄O [8]

Molecular Weight 162.15 g/mol [2]

Acute Oral Toxicity (Rat) LD50: 1,071 mg/kg [5]

Ecotoxicity (Fish)
LC0 (Golden orfe): 250 mg/L,

48h
[5]

Ecotoxicity (Crustacean)
EC50 (Daphnia): 341.5 mg/L,

48h
[5]
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Chemical Waste Disposal Workflow
The following diagram illustrates a generalized workflow for the safe handling and disposal of

laboratory chemical waste, including substances like CDI.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: Workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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